Cas no 2229601-35-6 (1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-ol
• CAS No: 2229601-35-6
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 6126902
• PubChem ID: 165666510
• Update Time: 2025-10-31

1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-ol
• 1-[1-(3-bromo-2,4-difluorophenyl)cyclopropyl]ethan-1-ol
• EN300-1933951
• 2229601-35-6

• Inchi： 1S/C11H11BrF2O/c1-6(15)11(4-5-11)7-2-3-8(13)9(12)10(7)14/h2-3,6,15H,4-5H2,1H3
• InChI Key： FHKWOIXAZYGDHM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 275.99613g/mol
• Monoisotopic Mass: 275.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-ol

1-1-(3-Bromo-2,4-Difluorophenyl)cyclopropylethan-1-Ol (CAS No. 2229601-35-6)

The compound 1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-ol, identified by the CAS registry number CAS No. 229601-35, is a highly specialized organic molecule with significant applications in contemporary chemical research and development. This compound is characterized by its unique structure, which includes a cyclopropane ring attached to a substituted phenol group and an alcohol functional group. The presence of bromine and fluorine substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable substrate for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step processes involving directed metallation, cross-coupling reactions, and selective oxidation techniques. Researchers have demonstrated that the regioselectivity and stereoselectivity of these reactions can be finely tuned to produce the desired product with high purity and yield.

One of the most notable features of this compound is its exceptional stability under various reaction conditions. Studies have shown that the cyclopropane ring exhibits remarkable resistance to thermal decomposition, even at elevated temperatures. This property makes it an ideal candidate for applications in high-energy materials and advanced polymer systems.

In terms of chemical reactivity, this compound has been found to participate in a wide range of nucleophilic and electrophilic substitution reactions. The presence of electron-withdrawing groups on the aromatic ring enhances the electrophilicity of the cyclopropane ring, facilitating its reactivity towards nucleophilic attack. Additionally, the alcohol functional group can be readily converted into other functional groups, such as esters or ethers, through simple chemical transformations.

The versatility of this compound has led to its adoption in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it has been utilized as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases.

In conclusion, the compound 1-1-(3-bromo-2,4-difluorophenyl)cyclopropylethan-1-Ol, with CAS No. 29601, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its exceptional stability and reactivity, positions it as a key player in both academic research and industrial applications.